Cas no 1251676-54-6 (N-(4-methoxyphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide)

• Product Name: N-(4-methoxyphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CAS No: 1251676-54-6
• MF: C₂₀H₁₇N₅O₃S
• MW: 407.445682287216
• CID: 6245546
• PubChem ID: 49662825
• Update Time: 2025-05-20

N-(4-methoxyphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CHEMBL4525211
• N-(4-methoxyphenyl)-2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide
• VU0623193-1
• N-(4-methoxyphenyl)-2-(3-oxo-8-phenylsulfanyl-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• AKOS024484255
• 1251676-54-6
• N-(4-methoxyphenyl)-2-[3-oxo-8-(phenylsulfanyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• F3406-5181

• Inchi： 1S/C20H17N5O3S/c1-28-15-9-7-14(8-10-15)22-17(26)13-25-20(27)24-12-11-21-19(18(24)23-25)29-16-5-3-2-4-6-16/h2-12H,13H2,1H3,(H,22,26)
• InChI Key： ULHYKZKHQDEUAJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C2=NN(C(N2C=CN=1)=O)CC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 407.10521059g/mol
• Monoisotopic Mass: 407.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Additional information on N-(4-methoxyphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide

Introduction to N-(4-methoxyphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide and Its Significance in Modern Chemical Biology

N-(4-methoxyphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide, identified by its CAS number 1251676-54-6, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule belongs to a class of heterocyclic compounds that exhibit a blend of structural complexity and functional diversity, making it a subject of extensive research in both academic and industrial settings.

The compound's structure is characterized by the presence of multiple heterocyclic rings, including a triazolopyrazine core, which is a well-known scaffold in medicinal chemistry. The incorporation of functional groups such as 4-methoxyphenyl and phenylsulfanyl further enhances its chemical reactivity and potential biological interactions. These features make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in therapeutic interventions. The triazolopyrazine scaffold, in particular, has shown promise in various pharmacological contexts due to its ability to modulate biological pathways effectively. Research has demonstrated that compounds containing this scaffold can interact with multiple targets, leading to a range of biological effects that are relevant to various diseases.

The N-(4-methoxyphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide structure presents an intriguing combination of electronic and steric properties that can influence its binding affinity and selectivity towards biological targets. The methoxy group on the phenyl ring introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, while the phenylsulfanyl group provides a sulfur atom capable of engaging in various chemical reactions. These features are particularly valuable in designing molecules that can interact with proteins or enzymes in a specific manner.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The triazolopyrazine core has been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties in various preclinical models. The presence of additional functional groups such as the 4-methoxyphenyl and phenylsulfanyl moieties can further modulate these activities by influencing the compound's solubility, bioavailability, and metabolic stability.

The synthesis of N-(4-methoxyphenyl)-2-3-oxo-8(phenylsulfanyl)-) 2H,3H-1,_{^{bisostructural}} ,4-triazolo-4,bisostructural ,3-pyrazin-2 y-acetamide (CAS no: 1251676-54:6) ) involves multi-step organic synthesis techniques that require careful optimization to ensure high yield and purity. The synthesis typically involves condensation reactions between appropriate precursors followed by functional group transformations. Advanced synthetic methodologies have been employed to enhance the efficiency and scalability of the process.

The pharmacological evaluation of N-(bisostructural ) 1251676:54:6) has revealed promising results in several preclinical studies. These studies have focused on understanding how the compound interacts with specific biological targets and whether it can modulate disease-related pathways. The presence of multiple heterocyclic rings suggests that this molecule may have multiple mechanisms of action, which could be advantageous for developing broad-spectrum therapeutic agents.

In conclusion, N-(bisostructural ) 1251676:54:6) represents an exciting compound with significant potential in the field of chemical biology. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and design of novel therapeutic agents.